Cas no 134531-42-3 (OBAA)

OBAA Properties

Names and Identifiers

• 2-Butenoic acid,4-(4-octadecylphenyl)-4-oxo-
• 2-(3-octadecylbenzoyl)prop-2-enoic acid
• OBAA
• 4-(4-octadecylphenyl)-4-oxo-2-Butenoic acid 3-(4-octadecyl)benzoylacrylic acid
• 4-(4-Octadecylphenyl)-4-oxobutenoicacid
• 4-(4-octadecylphenyl)-4-oxo-2-Butenoic acid
• 3-(4-octadecyl)benzoylacrylic acid
• Bio1_000952
• Bio2_000332
• Bio1_001441
• HMS3266B09
• Bio2_000812
• 3-(4-octadecylbenzoyl) acrylic acid
• 4-(4-octadecylphenyl)-4-oxobut-2-enoic acid
• Bio1_000463
• Q27164591
• DTXSID00610143
• KBio3_000648
• 134531-42-3
• KBioSS_000324
• KBio2_000324
• KBio2_002892
• KBio2_005460
• KBio3_000647
• KBioGR_000324
• 4-(4-Octadecylphenyl)-4-oxo-2-butenoic acid
• +Expand

• MDL： MFCD00211140
• InChIKey： ZBESASFHIWDSCJ-WCWDXBQESA-N
• Inchi： InChI=1S/C28H44O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-25-19-21-26(22-20-25)27(29)23-24-28(30)31/h19-24H,2-18H2,1H3,(H,30,31)/b24-23+
• SMILES： C(C1C=CC(C(=O)/C=C/C(O)=O)=CC=1)CCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 428.32900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 20
• Monoisotopic Mass: 428.32904526g/mol
• Heavy Atom Count: 31
• Complexity: 497
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 11.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• LogP: 8.31410
• PSA: 54.37000
• Boiling Point: 558.6±50.0 °C at 760 mmHg
• Melting Point: Not available
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Flash Point: 305.7±26.6 °C
• Solubility: DMSO: ≥5mg/mL at 60°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1.0±0.1 g/cm3